(E)-N-(4,5-diphenylthiazol-2(3H)-ylidene)-2-methoxybenzamide
Description
(E)-N-(4,5-diphenylthiazol-2(3H)-ylidene)-2-methoxybenzamide, commonly known as DMTB, is a thiazole-based compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. DMTB has been found to possess various biological properties, including anticancer, anti-inflammatory, and antifungal activities.
Scientific Research Applications
Therapeutic Potential of Benzothiazoles
Benzothiazole derivatives exhibit a broad spectrum of biological activities, serving as key scaffolds in drug discovery. They have been identified for their antimicrobial, analgesic, anti-inflammatory, and antidiabetic properties. Some 2-arylbenzothiazole moieties are potential antitumor agents, with certain benzothiazole-containing drugs already in clinical use for treating various diseases and disorders. This underlines the importance of benzothiazoles in the pharmaceutical field and suggests potential research applications of (E)-N-(4,5-diphenylthiazol-2(3H)-ylidene)-2-methoxybenzamide in similar areas (Kamal, Hussaini, & Malik, 2015).
Environmental Impact and Analytical Methods
Benzothiazole derivatives have been studied for their environmental fate and toxicological effects, particularly as emerging contaminants. The persistence of these compounds in aquatic environments and their potential as endocrine disruptors have been a concern, leading to research on their occurrence, fate, and behavior in water systems. This area of study could be relevant for assessing the environmental impact of (E)-N-(4,5-diphenylthiazol-2(3H)-ylidene)-2-methoxybenzamide and developing analytical methods for its detection and quantification (Ying, Williams, & Kookana, 2002).
Antioxidant Activity and Synthesis
Research on antioxidants is significant for various fields, including food engineering and medicine. Benzothiazole derivatives, due to their structural properties, could participate in reactions involving antioxidants. The study and determination of antioxidant activity, involving various assays like ABTS and DPPH tests, are crucial for understanding the potential health benefits and applications of these compounds. Such research might offer insights into the antioxidative potential of (E)-N-(4,5-diphenylthiazol-2(3H)-ylidene)-2-methoxybenzamide (Munteanu & Apetrei, 2021).
properties
IUPAC Name |
N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N2O2S/c1-27-19-15-9-8-14-18(19)22(26)25-23-24-20(16-10-4-2-5-11-16)21(28-23)17-12-6-3-7-13-17/h2-15H,1H3,(H,24,25,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIZVJMNPYJDYSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NC2=NC(=C(S2)C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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